molecular formula C3H4N2O2 B14821745 4-Amino-2,3-dihydro-1,2-oxazol-3-one

4-Amino-2,3-dihydro-1,2-oxazol-3-one

Cat. No.: B14821745
M. Wt: 100.08 g/mol
InChI Key: DAYPJEWQEJIWDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Amino-2,3-dihydro-1,2-oxazol-3-one is a five-membered heterocyclic compound containing both oxygen and nitrogen atoms within its partially saturated ring. The core structure consists of a 1,2-oxazole ring system with a ketone group at position 3 and an amino substituent at position 4. This configuration imparts unique electronic and steric properties, making the compound a versatile intermediate in medicinal chemistry and organic synthesis. Derivatives of this scaffold, such as hydrobromide salts, have been explored for pharmacological applications due to their hydrogen-bonding capacity and solubility characteristics .

Properties

IUPAC Name

4-amino-1,2-oxazol-3-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3H4N2O2/c4-2-1-7-5-3(2)6/h1H,4H2,(H,5,6)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DAYPJEWQEJIWDR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=O)NO1)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3H4N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

100.08 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Chemical Reactions Analysis

Types of Reactions: 4-Aminoisoxazol-3-ol can undergo various chemical reactions, including:

    Oxidation: Conversion to corresponding oximes or nitrile oxides.

    Reduction: Formation of amines or hydroxylamines.

    Substitution: Introduction of various substituents on the isoxazole ring.

Common Reagents and Conditions:

Major Products Formed: The major products formed from these reactions include substituted isoxazoles, oximes, and amines, depending on the specific reaction conditions and reagents used .

Mechanism of Action

The mechanism of action of 4-aminoisoxazol-3-ol involves its interaction with specific molecular targets and pathways. It can act as an inhibitor or activator of various enzymes and receptors, depending on its structure and functional groups. The compound’s effects are mediated through binding to active sites or allosteric sites, leading to changes in the activity of the target molecules .

Comparison with Similar Compounds

Table 1: Comparative Analysis of 4-Amino-2,3-dihydro-1,2-oxazol-3-one and Analogous Compounds

Compound Name Substituents/Modifications Molecular Formula Molecular Weight (g/mol) Key Properties/Biological Activity References
4-Amino-2,3-dihydro-1,2-oxazol-3-one 4-Amino group, dihydro-oxazolone ring C₃H₄N₂O₂ 100.08 Potential medicinal applications (e.g., as hydrobromide salts)
5-Phenyl-2,3-dihydro-1,2-oxazol-3-one 5-Phenyl group, dihydro-oxazolone ring C₉H₇NO₂ 163.15 Discontinued product; structural analog
4-Butyl-5-methyl-2,3-dihydro-1,2-oxazol-3-one 4-Butyl, 5-methyl substituents C₈H₁₃NO₂ 155.20 Synthetic intermediate; structural studies
4-Amino-2-(2-hydroxyethyl)-1,2-oxazolidin-3-one 2-Hydroxyethyl side chain, 4-amino group C₅H₁₀N₂O₃ 146.14 Enhanced solubility (logP = -2); hydrogen bonding capacity
4-(4-Methoxyphenyl)-N-phenyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-imine Thiazole core, dihydro ring, methoxyphenyl, propenyl groups - - Antihypertensive activity (valsartan-like effect)
5-Phenylisoxazol-3-ol 5-Phenyl, hydroxyl group at position 3 C₉H₇NO₂ 163.15 Isoxazole derivative; potential in organic synthesis

Key Findings from Comparative Analysis

Structural Variations and Solubility: The 4-amino group in the target compound enhances hydrogen-bonding capacity, improving solubility compared to lipophilic analogs like the 5-phenyl derivative (logP = -2 vs. higher values for phenyl-substituted compounds) . The 2-hydroxyethyl side chain in 4-Amino-2-(2-hydroxyethyl)-1,2-oxazolidin-3-one further increases solubility, making it suitable for aqueous-phase reactions .

Biological Activity :

  • Thiazole analogs (e.g., 4-(4-methoxyphenyl)-N-phenyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-imine) exhibit antihypertensive effects by targeting angiotensin II receptors, demonstrating the role of heteroatom substitution (sulfur vs. oxygen) in modulating activity .
  • Hydrobromide salts of the target compound’s derivatives are prioritized in drug discovery due to their stability and bioavailability .

Conformational Stability :

  • The dihydro-oxazolone ring exhibits puckering behavior, as described by Cremer and Pople’s ring-puckering coordinates, which may influence binding to biological targets .

Synthetic Utility :

  • Bulky substituents (e.g., 4-butyl-5-methyl groups) hinder reactivity but improve steric control in multi-step syntheses .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.